Cas no 72274-25-0 (2-N-(4-Bromophenyl)-1,3,5-triazine-2,4-diamine)

2-N-(4-Bromophenyl)-1,3,5-triazine-2,4-diamine structure
72274-25-0 structure
Product Name:2-N-(4-Bromophenyl)-1,3,5-triazine-2,4-diamine
CAS No:72274-25-0
MF:C9H8BrN5
MW:266.097319602966
CID:574537
PubChem ID:704905
Update Time:2025-04-19

2-N-(4-Bromophenyl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4-diamine,N2-(4-bromophenyl)-
    • N-(4-bromo-phenyl)-[1,3,5]triazine-2,4-diamine
    • 1,3,5-triazine-2,4-diamine, N~2~-(4-bromophenyl)-
    • N-(4-Bromophenyl)-1,3,5-triazine-2,4-diamine
    • N2-(4-bromophenyl)-1,3,5-triazine-2,4-diamine
    • EN300-06463
    • CCG-274101
    • Red 3
    • 72274-25-0
    • Red No. 3
    • J-523042
    • 2-N-(4-bromophenyl)-1,3,5-triazine-2,4-diamine
    • Z56786772
    • 1342-25-2
    • DTXSID80928516
    • SR-01000028696-1
    • SB73507
    • N-(4-Bromophenyl)-6-imino-1,6-dihydro-1,3,5-triazin-2-amine
    • AKOS000267471
    • CS-0284738
    • SR-01000028696
    • STL198007
    • G76136
    • 2-N-(4-Bromophenyl)-1,3,5-triazine-2,4-diamine
    • MDL: MFCD00238879
    • Inchi: 1S/C9H8BrN5/c10-6-1-3-7(4-2-6)14-9-13-5-12-8(11)15-9/h1-5H,(H3,11,12,13,14,15)
    • InChI Key: UBVSIAHUTXHQTD-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)NC1N=CN=C(N)N=1

Computed Properties

  • Exact Mass: 264.99644
  • Monoisotopic Mass: 264.99631g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 76.7Ų

Experimental Properties

  • PSA: 76.72

2-N-(4-Bromophenyl)-1,3,5-triazine-2,4-diamine Pricemore >>

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